![molecular formula C14H19F2N B1492460 [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine CAS No. 2098050-67-8](/img/structure/B1492460.png)
[(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine
Overview
Description
[(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine (FCPEA) is a synthetic compound that has recently gained attention for its potential applications in scientific research. FCPEA is a fluorinated amine that has been used in a variety of research contexts, including pharmacological studies, chemical synthesis, and biochemistry. The compound has a unique structure and properties that make it a valuable tool for scientists.
Scientific Research Applications
[(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine has been used in a variety of scientific research contexts. It has been employed in pharmacological studies to investigate the effects of various compounds on the body. In addition, [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine has been used in chemical synthesis to create new compounds with desired properties. It has also been used in biochemistry to study the structure and function of proteins, enzymes, and other biomolecules.
Mechanism of Action
The exact mechanism of action of [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine is not yet fully understood. However, it is believed that the compound interacts with proteins and enzymes in the body to produce a range of effects. It is thought that [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine binds to proteins and enzymes, altering their structure and function. This can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
[(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine has been shown to have a range of effects on biochemical and physiological processes. It has been found to affect the activity of enzymes, proteins, and other biomolecules in the body. In addition, [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine has been shown to affect the production and release of various hormones and neurotransmitters. It has also been found to modulate the activity of ion channels and receptors in the body.
Advantages and Limitations for Lab Experiments
[(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine is a valuable tool for laboratory experiments due to its unique structure and properties. It has a high solubility in organic solvents, making it easy to use in a variety of experiments. In addition, [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine is chemically stable and has low toxicity, making it safe to use in laboratory settings. However, [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine is not suitable for use in all experiments, as its effects on biochemical and physiological processes may vary depending on the context.
Future Directions
[(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine has the potential to be used in a variety of future research contexts. It could be used to investigate the effects of various compounds on the body, as well as to develop new compounds with desired properties. In addition, [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine could be used to study the structure and function of proteins, enzymes, and other biomolecules. It could also be used to investigate the effects of various hormones and neurotransmitters, as well as to modulate the activity of ion channels and receptors. Finally, [(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine could be used to develop new drugs and therapies for a range of diseases and conditions.
properties
IUPAC Name |
N-[(1-fluorocyclopentyl)methyl]-2-(4-fluorophenyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19F2N/c15-13-5-3-12(4-6-13)7-10-17-11-14(16)8-1-2-9-14/h3-6,17H,1-2,7-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFVUGMZMAMWWDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNCCC2=CC=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(1-Fluorocyclopentyl)methyl][2-(4-fluorophenyl)ethyl]amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[(1-Hydroxypropan-2-yl)amino]methyl}cyclobutan-1-ol](/img/structure/B1492377.png)
![Tert-butyl 4-{octahydrocyclopenta[c]pyrrol-4-yl}piperazine-1-carboxylate hydrochloride](/img/structure/B1492387.png)
![2-[2-(Oxan-4-yl)ethyl]piperidine hydrochloride](/img/structure/B1492390.png)
![Ethyl 2-benzyl-2,7-diazaspiro[4.4]nonane-4-carboxylate dihydrochloride](/img/structure/B1492397.png)
